Cas no 2228831-35-2 (2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene)

• Product Name: 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene
• CAS No: 2228831-35-2
• MF: C₁₀H₈BrF
• MW: 227.072925567627
• CID: 5753599
• PubChem ID: 165765873
• Update Time: 2025-06-08

2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(but-3-yn-2-yl)-3-fluorobenzene
• EN300-2002478
• 2228831-35-2
• 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene

• Inchi： 1S/C10H8BrF/c1-3-7(2)8-5-4-6-9(12)10(8)11/h1,4-7H,2H3
• InChI Key： FOPZLTFEKUDYCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C#C)C)F

Computed Properties

• Exact Mass: 225.97934g/mol
• Monoisotopic Mass: 225.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene

Introduction to 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene (CAS No. 2228831-35-2)

2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene, identified by the CAS number 2228831-35-2, is a fluorinated aromatic compound featuring a bromo substituent and an alkyne moiety. This molecule has garnered significant attention in the field of medicinal chemistry due to its structural features and potential applications in drug discovery. The presence of both bromine and fluorine atoms, along with the butenynyl group, makes it a versatile intermediate for synthesizing more complex pharmacophores.

The compound's structure consists of a benzene ring substituted at the 1-position with a butenynyl group and at the 3-position with a fluorine atom, while the 2-position is occupied by a bromine atom. This arrangement imparts unique electronic and steric properties that can be exploited in medicinal chemistry. The bromine atom, for instance, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many bioactive molecules.

2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene has been explored in several recent studies as a building block for developing novel therapeutic agents. One notable area of interest is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By leveraging the compound's reactive sites, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential treatments for these conditions.

In addition to its utility in kinase inhibition research, CAS No. 2228831-35-2 has been investigated for its role in developing antimicrobial agents. The fluorine substituent is known to enhance metabolic stability and binding affinity, making it an attractive feature for antimicrobial drug design. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against Gram-negative bacteria, which are increasingly resistant to conventional antibiotics. This finding underscores the importance of exploring novel scaffolds like 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene in the fight against antibiotic-resistant pathogens.

The alkyne functionality in 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene also opens up possibilities for developing photoreactive compounds. Alkynes can undergo cycloaddition reactions with various organic substrates, allowing for the creation of complex molecular architectures with precise control over stereochemistry. This property has been exploited in the synthesis of photoactivatable probes used in biochemical research. These probes can be designed to label specific proteins or biomolecules upon exposure to light, providing valuable tools for studying biological processes at the molecular level.

From a synthetic chemistry perspective, CAS No. 2228831-35-2 serves as an excellent precursor for constructing more intricate heterocyclic systems. The combination of bromine and fluorine allows for sequential functionalization, enabling the introduction of additional substituents at different positions on the benzene ring. This flexibility has been utilized to generate libraries of compounds for high-throughput screening, a common approach in drug discovery pipelines. Such libraries can be rapidly screened for biological activity, identifying lead compounds that can be further optimized into drugs.

The pharmaceutical industry has also shown interest in 2-Bromo-1-(but-3-yn-2-yl)-3-fluorobenzene due to its potential as an intermediate in producing central nervous system (CNS) drugs. The fluorine atom can influence blood-brain barrier penetration, a critical factor for CNS drug development. Researchers have synthesized analogs of this compound and evaluated their ability to cross the blood-brain barrier while maintaining pharmacological activity. Preliminary results suggest that certain derivatives exhibit promising CNS-targeting properties, warranting further investigation.

In conclusion, CAS No. 2228831-35-2, corresponding to 2-Bromo-1-(butenynyl)-3-fluorobenzene, is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors, antimicrobial agents, photoreactive probes, and CNS drugs. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block in modern chemical biology and pharmaceutical development.